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Compound of Interest

Compound Name: Cobalt hydrogen phosphate

Cat. No.: B089331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

cobalt hydrogen phosphate (CoHPO₄), a compound of increasing interest in materials

science, catalysis, and potentially in biomedical applications. This document details its

structural characteristics, physicochemical properties, and reactivity, supported by experimental

protocols and data visualizations to facilitate understanding and further research.

Physicochemical Properties
Cobalt hydrogen phosphate is an inorganic compound whose properties can vary depending

on its hydration state and crystalline form. The following table summarizes key quantitative data

for cobalt hydrogen phosphate and related compounds.
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Property Value Compound

Molecular Formula CoHPO₄ Cobalt Hydrogen Phosphate

Molar Mass 154.91 g/mol Cobalt Hydrogen Phosphate

Crystal System Monoclinic Co₃(HPO₄)₂(OH)₂[1]

Space Group P2₁/n Co₃(HPO₄)₂(OH)₂[1]

Lattice Parameters
a = 7.532(1) Å, b = 7.516(1) Å,

c = 7.700(2) Å, β = 121.91(1)°
Co₃(HPO₄)₂(OH)₂[1]

Solubility Product (pKsp) 6.7 CoHPO₄

Appearance Violet/Purple Crystalline Solid Cobalt(II) Phosphates

Crystal Structure
The crystal structure of cobalt hydrogen phosphate and its analogues is fundamental to

understanding its properties. While detailed crystallographic data for anhydrous CoHPO₄ is not

readily available, the structure of the related compound, cobalt(II) hydrogen phosphate

hydroxide (Co₃(HPO₄)₂(OH)₂), has been determined to have a monoclinic symmetry.[1] The

structure consists of cobalt ions coordinated to phosphate and hydroxide groups, forming a

three-dimensional framework. The cobalt ions can occupy both octahedral and pentacoordinate

sites.[2] In the hydrated form, such as CoHPO₄·3H₂O, the compound can form ultrathin

nanosheets.[3]

Synthesis and Characterization Workflow
The synthesis of cobalt hydrogen phosphate can be achieved through various methods, with

co-precipitation and hydrothermal synthesis being the most common. The following diagram

illustrates a general workflow for the synthesis and characterization of CoHPO₄.
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Synthesis

Precursor Solutions
(e.g., CoCl₂, H₃PO₄)

Synthesis Method
(Co-precipitation or Hydrothermal)

CoHPO₄ Precipitate

Washing and Drying

XRD
(Crystal Structure, Phase Purity)

FTIR/Raman
(Functional Groups)

SEM/TEM
(Morphology, Nanostructure)

TGA
(Thermal Stability)

Electrochemical Analysis
(Capacitance, Catalytic Activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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